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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796 Get Quote

This technical guide provides a comprehensive overview of the water retention capacity of

Amberlite™ SR1L Na, a strong acid cation exchange resin. It is intended for researchers,

scientists, and drug development professionals who utilize ion exchange resins and require a

thorough understanding of their physical properties. This document details the quantitative

specifications, the experimental protocol for determining water retention, and a logical workflow

for its primary application.

Introduction to Amberlite™ SR1L Na
Amberlite™ SR1L Na is a gel-type, strong acid cation exchange resin based on a sulfonated

polystyrene-divinylbenzene copolymer.[1] It is primarily employed in water softening

applications to exchange hardness ions, such as calcium (Ca²⁺) and magnesium (Mg²⁺), for

sodium (Na⁺) ions.[2][3] Its key characteristics include excellent physical, chemical, and

thermal stability, high exchange capacity, and good ion exchange kinetics.[1] The water

retention capacity is a critical parameter that influences the resin's performance, including its

exchange capacity and mechanical strength.

Quantitative Data
The physical and chemical properties of Amberlite™ SR1L Na are summarized in the table

below. This data is compiled from manufacturer specifications and provides a clear overview of

the resin's characteristics.
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Property Value Reference

Physical Form
Amber, translucent, spherical

beads
[1]

Matrix
Gel, Styrene-divinylbenzene

copolymer
[1]

Functional Group Sulfonic acid [1]

Ionic Form as Shipped Na⁺ [1]

Total Exchange Capacity ≥ 1.90 eq/L [1]

Water Retention Capacity 41 – 49% [1]

Particle Diameter 600 – 800 µm [1]

Shipping Weight 808 g/L [1]

Maximum Operating

Temperature
120°C (248°F) [1]

Experimental Protocols
Determination of Water Retention Capacity (Based on
ASTM D2187, Test Method B)
The standard method for determining the water retention capacity of particulate ion-exchange

resins is outlined in ASTM D2187, Test Method B.[4][5][6][7] This method determines the

amount of water retained by the resin after it has been conditioned and dried to a constant

weight.

Apparatus:

Analytical balance, sensitive to 0.1 mg

Drying oven, capable of maintaining a temperature of 105 ± 2°C

Weighing bottle with a ground-glass stopper
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Desiccator with a suitable desiccant

Beakers and other standard laboratory glassware

Procedure:

Sample Pretreatment:

A representative sample of the Amberlite™ SR1L Na resin is obtained.

The resin is converted to the sodium (Na⁺) form by treating it with a sodium chloride

solution to ensure uniformity. This step is crucial as the ionic form affects the water

content.[4][5]

The pretreated resin is thoroughly rinsed with deionized water to remove any excess

regenerant.

Initial Weighing:

A clean, dry weighing bottle is weighed to the nearest 0.1 mg (W₁).

Approximately 5 grams of the pretreated and rinsed resin is transferred to the weighing

bottle.

The weighing bottle with the wet resin sample is weighed to the nearest 0.1 mg (W₂).

Drying:

The weighing bottle containing the resin is placed in the drying oven, with the stopper

removed and placed alongside the bottle.

The sample is dried at 105 ± 2°C for a minimum of 16 hours, or until a constant weight is

achieved.

Final Weighing:

After drying, the weighing bottle and its contents are transferred to a desiccator to cool to

room temperature.
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Once cooled, the weighing bottle with the dried resin is weighed to the nearest 0.1 mg

(W₃).

Calculation:

The water retention capacity is calculated as a percentage of the wet resin weight using the

following formula:

Water Retention Capacity (%) = [(W₂ - W₃) / (W₂ - W₁)] x 100

Where:

W₁ = Weight of the empty weighing bottle

W₂ = Weight of the weighing bottle and the wet resin sample

W₃ = Weight of the weighing bottle and the dried resin sample

Visualization of Logical Workflows
The following diagrams illustrate the general workflow for the application of Amberlite™ SR1L

Na in water softening and the experimental procedure for determining its water retention

capacity.

Caption: Water Softening and Regeneration Workflow for Amberlite™ SR1L Na.

Caption: Experimental Workflow for Determining Water Retention Capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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